N-cyclobutyl-N-methyl-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclobutyl-N-methyl-1H-pyrazole-3-carboxamide, also known as CPPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPPC belongs to the class of pyrazole carboxamides and has been synthesized using different methods.
Scientific Research Applications
Synthesis and Characterization
- Research has been conducted on the synthesis, characterization, and differentiation of related compounds, highlighting the importance of accurate identification in the realm of research chemicals. A study focused on the synthesis and analytical characterization of compounds with similar structures, underlining the potential for bioisosteric replacements in synthetic cannabinoids and the need for careful chemical identification due to the risk of mislabeling (McLaughlin et al., 2016).
Metabolic Studies
- Investigations into the in vitro metabolism using pooled human liver microsomes have been performed on similar pyrazole-containing compounds. These studies are crucial for understanding the metabolic pathways and potential bioactivity of these substances (Franz et al., 2017).
Medicinal Chemistry Applications
- Efforts to modify the chemical structure of related imidazo[1,2-a]pyrimidines to reduce metabolism mediated by aldehyde oxidase highlight the ongoing search for more stable and effective therapeutic agents. Such modifications can enhance the pharmacological profile of compounds for potential use in treating conditions like prostate cancer (Linton et al., 2011).
Cytotoxicity and Biological Evaluation
- The synthesis and evaluation of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been explored for their cytotoxic activity, showcasing the potential of these compounds in cancer research. Studies like these are foundational for developing new anticancer drugs (Hassan et al., 2014).
Nematocidal and Fungicidal Activities
- Research on novel 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives has revealed their potential as agrochemicals, demonstrating weak fungicidal but significant nematocidal activities. Such findings contribute to the development of new pesticides and highlight the broad applicability of pyrazole carboxamide derivatives (Zhao et al., 2017).
Mechanism of Action
Target of Action
N-cyclobutyl-N-methyl-1H-pyrazole-3-carboxamide is a novel pyrazole derivative Similar pyrazole derivatives have been found to interact with various targets, including tyrosine-protein kinase btk .
Mode of Action
It’s known that pyrazole derivatives can bind to their targets and cause changes in their function . For instance, Ibrutinib, a pyrazole derivative, irreversibly binds and inhibits tyrosine-protein kinase BTK .
Biochemical Pathways
For example, Ibrutinib affects the B-cell antigen receptor signaling pathway by inhibiting BTK .
Pharmacokinetics
The pharmacokinetics of similar pyrazole derivatives have been studied . These studies can provide insights into the potential ADME properties of this compound.
Result of Action
This compound has been found to have antiproliferative activities . In particular, it has been shown to have activity against the human cervical cancer cell line (HeLa) . This suggests that the compound could potentially affect the DNA conformation and demonstrate cleavage activity upon the supercoiled plasmid pBR322 DNA .
Action Environment
It’s known that environmental factors can influence the action of similar compounds . For instance, the pH of the environment can affect the ionization state of the compound, which can in turn influence its absorption and distribution .
Biochemical Analysis
Biochemical Properties
N-cyclobutyl-N-methyl-1H-pyrazole-3-carboxamide is a pyrazole derivative . Pyrazole derivatives are known for their rich biological activity and are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field
Molecular Mechanism
Pyrazole derivatives have been reported to interact with DNA
properties
IUPAC Name |
N-cyclobutyl-N-methyl-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O/c1-12(7-3-2-4-7)9(13)8-5-6-10-11-8/h5-7H,2-4H2,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHYDCRIELGMZGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCC1)C(=O)C2=CC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.